Cas no 156747-40-9 (Benzamide,N-(2-aminopropyl)-)

• Product Name: Benzamide,N-(2-aminopropyl)-
• CAS No: 156747-40-9
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 107580
• PubChem ID: 14921322
• Update Time: 2025-04-18

Benzamide,N-(2-aminopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(2-aminopropyl)-
• N-(2-aminopropyl)benzamide
• Benzamide, N-(2-aminopropyl)-
• 156747-40-9
• SCHEMBL6656313
• AKOS013044547
• DTXSID40565446

• Inchi： 1S/C10H14N2O/c1-8(11)7-12-10(13)9-5-3-2-4-6-9/h2-6,8H,7,11H2,1H3,(H,12,13)
• InChI Key： FSZMJFKLTQSVQQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NCC(C)N

Computed Properties

• Exact Mass: 178.11072
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12